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Compound of Interest

Compound Name: Monuron TCA
CAS No.: 140-41-0
Cat. No.: B087056
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Executive Summary

This application note details the experimental protocols for determining the soil sorption

coefficient (

) and leaching potential of Monuron TCA (Trichloroacetic acid—N'-(4-chlorophenyl)-N,N-
dimethylurea). Monuron TCA is a salt complex that dissociates in agueous soil solution into
two distinct herbicidal moieties with opposing environmental behaviors:

* Monuron: A phenylurea herbicide that exhibits moderate persistence and sorption to soil

organic matter.[1]

o TCA (Trichloroacetate): A haloacetic acid that is highly water-soluble, anionic, and prone to

rapid leaching.

Critical Scientific Insight: Researchers must treat Monuron TCA not as a single monolithic
analyte but as a dissociating salt. Fate studies must track both the parent phenylurea
(Monuron) and the TCA anion independently to accurately assess environmental risk.
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Physicochemical Profile & Reference Data

Monuron .

Property ] TCA (Anion) Monuron TCA (Salt)
(Cation/Neutral)

CAS No. 150-68-5 76-03-9 140-41-0

MW (. g/mol) 198.65 163.39 362.04

- ~1,200,000 mg/L _ _ _
Solubility (Water) ~230 mg/L (20°C) ] Dissociates rapidly
(Highly Soluble)

Log 1.94 1.33 (pH dependent) N/A (Salt)
~13 (Weak base) 0.66 (Strong acid) N/A

Sorption (

200-400 mL/g

<5 mL/g (Mobile) N/A
) (Moderate)

Analytical Methodology (LC-MS/MS)[2]

Due to the polarity difference between Monuron and TCA, a single HPLC-UV run is often
insufficient for simultaneous low-level detection. The following LC-MS/MS protocol is
recommended for high sensitivity and specificity.

Instrument Conditions

o System: Agilent 1290 Infinity Il LC with 6470 Triple Quadrupole MS (or equivalent).

Column: Phenomenex Kinetex Biphenyl (100 x 2.1 mm, 2.6 um) or equivalent C18.

o Note: Biphenyl phases offer superior retention for phenylureas (Monuron) and can retain
polar acids (TCA) under specific conditions.

Mobile Phase A: 5 mM Ammonium Formate in Water + 0.1% Formic Acid.

Mobile Phase B: Methanol + 0.1% Formic Acid.

Flow Rate: 0.4 mL/min.
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* Injection Volume: 5-10 pL.

Mass Spectrometry Parameters (MRM Mode)

Precursor lon (

lonization Product lon Product lon
Analyte

Mode ) (Quant) (Qual)
Monuron ESI (+) 1991 72.1 46.1
TCA ESI (-) 162.9 118.9 35.0

Technical Note: TCA is difficult to retain on standard C18 columns due to its anionic nature at
neutral pH. If TCA recovery is poor, use a separate HILIC method or an lon Exchange column
(e.g., Dionex lonPac) for the anionic fraction.

Experiment A: Batch Equilibrium Sorption (OECD
106)

This protocol determines the distribution coefficient (

) of Monuron in varying soil types.

Principle

Soil is equilibrated with a solution of the test substance. The decrease in aqueous
concentration represents the mass sorbed to the solid phase.

Reagents & Materials
» Soil Matrix: 3-5 soil types varying in Organic Carbon (
) content (e.g., 0.5% to 2.5%).

e Background Solution: 0.01 M

in ultrapure water (maintains ionic strength, prevents clay dispersion).
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e Test Solution: Monuron TCA dissolved in background solution at 5 concentrations (e.g., 0.2,
1.0, 5.0, 10.0, 20.0 mg/L).

Workflow Diagram
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Click to download full resolution via product page

Figure 1: Step-by-step workflow for Batch Equilibrium Sorption (OECD 106).

Data Analysis

Calculate the adsorbed mass (

) via the difference method:

Where:

= Initial concentration (mg/L)

= Equilibrium aqueous concentration (mg/L)

= Volume of solution (L)

= Mass of dry soil (kg)
Freundlich Isotherm: Plot

VS
to derive

and

Calculation:
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Experiment B: Soil Column Leaching (OECD 312)

This protocol simulates the vertical movement of Monuron TCA through a soil profile under

rainfall conditions.

Principle

A packed soil column is treated with the test substance and subjected to artificial rain. The
leachate and soil segments are analyzed to determine the depth of penetration.

Column Specifications

o Dimensions: 30 cm length x 4-5 cm internal diameter.

e Packing: Add soil in 3-5 cm increments, tapping gently to achieve a bulk density of ~1.3-1.5
g/cm3,

o Artificial Rain: 0.01 M

applied at a rate of ~200 mm over 48 hours.

Workflow Diagram
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Figure 2: Workflow for Soil Column Leaching (OECD 312).

Expected Results & Interpretation

¢ Monuron: Expect retention in the top 0—-10 cm of the column (depending on soil OM). High
retention indicates low groundwater risk.

o TCA: Expect significant breakthrough in the leachate or movement to the bottom segments
(20-30 cm). High mobility indicates groundwater risk.[2]

* Mass Balance: A valid study requires 90—-110% recovery of the applied radioactivity (if using
radiolabels) or total mass.

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b087056/docs?utm_src=pdf-body-img#application-note-fate-transport-analysis-of-monuron-tca-in-soil-matrices
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/476.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087056?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

References

OECD. (2000).[3] Test No. 106: Adsorption -- Desorption Using a Batch Equilibrium Method.
OECD Guidelines for the Testing of Chemicals, Section 1. [Link]

OECD. (2004). Test No. 312: Leaching in Soil Columns. OECD Guidelines for the Testing of
Chemicals, Section 3. [Link]

PPDB. (2023). Monuron TCA Properties.[4] University of Hertfordshire Pesticide Properties
DataBase. [Link]

PubChem. (2023). Monuron - Compound Summary. National Center for Biotechnology
Information. [Link]

US EPA. (1999). Fate, Transport and Transformation Test Guidelines: OPPTS 835.1240
Leaching Studies. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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